N-(2-hydroxypropyl)-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-(2-hydroxypropyl)-8-(4-methylphenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C16H19N5O3/c1-10-3-5-12(6-4-10)20-7-8-21-15(24)13(18-19-16(20)21)14(23)17-9-11(2)22/h3-6,11,22H,7-9H2,1-2H3,(H,17,23)
• InChI Key: ARKAMRQRLBRFRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCC(C)O
• Molecular Formula: C16H19N5O3
• Molecular Weight: 329.35 g/mol

Description

N-(2-hydroxypropyl)-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C16H19N5O3 and its molecular weight is 329.36. The purity is usually 95%.
BenchChem offers high-quality N-(2-hydroxypropyl)-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-hydroxypropyl)-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

This compound and its derivatives are explored for their biological activities, including antiviral, antimicrobial, and anticancer properties. For instance, derivatives of imidazo[1,2-a]-s-triazine nucleosides have shown moderate activity against viruses in tissue culture, highlighting their potential in antiviral research (Kim et al., 1978). Similarly, enaminones derived from this class of compounds have been investigated for their antitumor and antimicrobial activities, showing promising results against human breast and liver carcinoma cell lines (Riyadh, 2011).

Materials Science and Chemical Synthesis

Research into the synthesis and characterization of new compounds based on the imidazo[1,2,4]triazine framework is significant for developing novel materials and chemicals with unique properties. For example, the synthesis of glycolurils and their analogues, which are used in various applications including as gelators and in supramolecular chemistry, indicates the versatility of triazine-based compounds (Kravchenko et al., 2018). Moreover, the development of new crosslinkable polymers derived from triazine compounds for advanced material applications showcases the importance of this chemical class in materials science (Melissaris & Mikroyannidis, 1989).

Advanced Chemical Syntheses

The chemical versatility of the imidazo[1,2,4]triazine core is further demonstrated in the synthesis of novel heterocyclic compounds. These syntheses provide pathways to new molecules with potential applications in drug development and other areas. For example, the convenient synthesis of novel pyrido(1′,2′:1,2)imidazo[5,4‐d]‐1,2,3‐triazinones from imidazo[1,2‐a]pyridines highlights the innovative approaches to creating fused triazine structures with potential biological activity (Zamora et al., 2004).

Mechanism of Action

Target of action

Imidazotriazines and carboxamides often target various enzymes and receptors in the body. For instance, some indole derivatives, which are structurally similar to imidazotriazines, have been found to bind with high affinity to multiple receptors .

Mode of action

The interaction of these compounds with their targets often involves forming bonds with active sites on the target molecules, thereby modulating their activity .

Biochemical pathways

These compounds can affect various biochemical pathways depending on their specific targets. For example, some indole derivatives have shown antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of these compounds can vary widely depending on their specific chemical structures. Some may be well absorbed and distributed throughout the body, while others may be metabolized quickly or excreted unchanged .

Result of action

The molecular and cellular effects of these compounds’ actions can include changes in enzyme activity, alterations in signal transduction pathways, and modulation of gene expression .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of these compounds .